![molecular formula C20H17FN4OS B2646628 4-fluoro-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide CAS No. 894050-29-4](/img/structure/B2646628.png)
4-fluoro-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-fluoro-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide” is a chemical compound. It contains a triazole ring, which is a significant heterocycle that exhibits broad biological activities . It also contains a thiazole ring, another important heterocycle known for its wide range of biological activities .
Synthesis Analysis
The synthesis of triazole compounds, including those similar to the one , has been a topic of interest in the past 20 years . The synthetic methods of triazole compounds from various nitrogen sources have been summarized . Similarly, compounds containing the thiazole ring with variable substituents have been synthesized and evaluated for their biological activities .Molecular Structure Analysis
The compound contains a triazole ring, which is divided into two isomers: 1,2,3-triazole and 1,2,4-triazole . It also contains a thiazole ring, which is an important class of five-membered heterocyclic compounds .Scientific Research Applications
- Thiazoles, including derivatives like our compound, have been studied for their antitumor and cytotoxic properties. Researchers have synthesized various thiazole-based molecules and evaluated their effects on cancer cells .
- For instance, a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides demonstrated potent cytotoxicity against prostate cancer cells .
- Thiazoles have been explored as potential antimicrobial agents. Compound 4, which possesses a 3,4-dimethoxyphenyl moiety at the fourth position of the thiazole ring, exhibited strong inhibitory activity against microbial growth (MIC = 1.4 µM) comparable to the standard drug vancomycin .
- Thiazoles, including our compound, have been investigated for their antifungal effects. Abafungin, a thiazole-based antifungal drug, is an example of this class of compounds .
- Although direct studies on our compound are scarce, thiazoles have been explored as antiviral agents. Ritonavir, an antiretroviral drug, contains a thiazole ring and is used in the treatment of HIV infection .
- Thiazoles serve as parent materials for various chemical compounds, including accelerators in chemical reactions. Their unique ring structure makes them valuable in synthetic chemistry .
Antitumor and Cytotoxic Activity
Antimicrobial Activity
Antifungal Properties
Antiviral Research
Chemical Reaction Accelerators
properties
IUPAC Name |
4-fluoro-N-[2-[2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17FN4OS/c1-13-3-2-4-15(11-13)18-23-20-25(24-18)17(12-27-20)9-10-22-19(26)14-5-7-16(21)8-6-14/h2-8,11-12H,9-10H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFLMGWHINASQLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NN3C(=CSC3=N2)CCNC(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.